Cas no 71230-77-8 (1-(2,5-dimethoxy-4-nitrophenyl)pyrrolidine)

• Product Name: 1-(2,5-dimethoxy-4-nitrophenyl)pyrrolidine
• CAS No: 71230-77-8
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 1748261
• PubChem ID: 117099
• Update Time: 2025-04-21

1-(2,5-dimethoxy-4-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxy-4-nitrophenyl)pyrrolidine
• pyrrolidine, 1-(2,5-dimethoxy-4-nitrophenyl)-
• NIJNFAKMWFSZLS-UHFFFAOYSA-N
• DTXSID9072317
• 71230-77-8
• DTXCID6046977

• Inchi： 1S/C12H16N2O4/c1-17-11-8-10(14(15)16)12(18-2)7-9(11)13-5-3-4-6-13/h7-8H,3-6H2,1-2H3
• InChI Key： NIJNFAKMWFSZLS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1N1CCCC1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.11108
• Monoisotopic Mass: 252.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 426.7°C at 760 mmHg
• Flash Point: 211.9°C
• Refractive Index: 1.564
• PSA: 64.84